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Compound of Interest

Compound Name: Cinerubin B hcl

Cat. No.: B1197810 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the solubility of Cinerubin B hydrochloride

(HCl) in common laboratory solvents, DMSO and water. Aimed at researchers, scientists, and

professionals in drug development, this document synthesizes available data, outlines

experimental considerations, and visualizes the compound's mechanism of action.

Core Findings: Solubility Profile
Cinerubin B, an anthracycline antibiotic with noted anticancer properties, demonstrates

qualitative solubility in dimethyl sulfoxide (DMSO). However, specific quantitative solubility data

for Cinerubin B or its hydrochloride salt in DMSO remains largely unpublished in readily

accessible literature. Information regarding its solubility in water is not currently available.

Solvent Cinerubin B HCl Cinerubin B

DMSO Data not available Soluble[1]

Water Data not available Data not available

This table reflects the current publicly available data. Further empirical testing is required for

quantitative assessment.
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While direct quantitative solubility studies are not widely documented, experimental protocols

for related assays provide context for the practical application of Cinerubin B's solubility in

DMSO.

Preparation of Cinerubin B for In Vitro Assays:
In a common experimental workflow for assessing antiproliferative activity, Cinerubin B is first

solubilized in DMSO to create a stock solution. For instance, in studies evaluating its effect on

cancer cell lines, a stock solution might be prepared by dissolving Cinerubin B in DMSO. This

stock is then further diluted in the cell culture medium to achieve the desired final

concentrations for the assay. This highlights DMSO's role as a suitable solvent for preparing

Cinerubin B for biological experiments.

Visualizing the Mechanism of Action
Cinerubin B is a member of the anthracycline class of antibiotics. The primary mechanisms of

action for anthracyclines are well-established and involve a multi-faceted attack on cancer

cells. The following diagram illustrates these key pathways.

Caption: General mechanism of action for anthracyclines like Cinerubin B.

The workflow for utilizing Cinerubin B in a research setting, from solubilization to cellular assay,

can be visualized as follows.

Caption: Experimental workflow for in vitro testing of Cinerubin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1197810#solubility-of-cinerubin-b-hcl-in-dmso-and-
water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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